Cas no 1201436-83-0 (5-tert-butyl-4-methyl-2-phenylpyrazole-3-carboxylic acid)

• Product Name: 5-tert-butyl-4-methyl-2-phenylpyrazole-3-carboxylic acid
• CAS No: 1201436-83-0
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• CID: 2616966
• PubChem ID: 45790401
• Update Time: 2025-04-21

5-tert-butyl-4-methyl-2-phenylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-4-methyl-2-phenylpyrazole-3-carboxylic acid
• 3-tert-Butyl-4-methyl-1-phenyl-1H-pyrazole-5-carboxylic acid
• DTXSID60672287
• 5-TERT-BUTYL-4-METHYL-2-PHENYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 1201436-83-0

• Inchi： 1S/C15H18N2O2/c1-10-12(14(18)19)17(11-8-6-5-7-9-11)16-13(10)15(2,3)4/h5-9H,1-4H3,(H,18,19)
• InChI Key： VUAFLSHSHSXPQA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(C(C)(C)C)=NN1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.136827821Da
• Monoisotopic Mass: 258.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų